molecular formula C17H17ClN6O2 B2865544 7-[(2-chlorophenyl)methyl]-1,3,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione CAS No. 919007-48-0

7-[(2-chlorophenyl)methyl]-1,3,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

Cat. No. B2865544
M. Wt: 372.81
InChI Key: HACQAHUZIKSYFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of purine and triazine, both of which are important classes of compounds in medicinal chemistry . Purines are key components of DNA and RNA and play crucial roles in cellular energy systems, while triazines have been found to have various biological activities .


Chemical Reactions Analysis

The reactivity of this compound would depend on the specific substituents present. Generally, triazines can undergo reactions at the ring nitrogen atoms or at the substituents .

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. Some triazine derivatives are used as herbicides and can be harmful if not handled properly .

properties

CAS RN

919007-48-0

Product Name

7-[(2-chlorophenyl)methyl]-1,3,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

Molecular Formula

C17H17ClN6O2

Molecular Weight

372.81

IUPAC Name

7-[(2-chlorophenyl)methyl]-1,3,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

InChI

InChI=1S/C17H17ClN6O2/c1-10-8-23-13-14(19-16(23)22(3)20-10)21(2)17(26)24(15(13)25)9-11-6-4-5-7-12(11)18/h4-7H,8-9H2,1-3H3

InChI Key

HACQAHUZIKSYFK-UHFFFAOYSA-N

SMILES

CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC=CC=C4Cl)C

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.